Cas no 4406-73-9 (2-Phenyl-1,3,6,2-dioxazaborocane)

2-Phenyl-1,3,6,2-dioxazaborocane structure
4406-73-9 structure
Product Name:2-Phenyl-1,3,6,2-dioxazaborocane
CAS No:4406-73-9
MF:C10H14BNO2
MW:191.034662723541
CID:2827743
PubChem ID:12711342
Update Time:2025-04-21

2-Phenyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

    • DTXCID90458475
    • 2-Phenyl-1,3,6,2-dioxazaborocane
    • 2413675-00-8
    • 4406-73-9
    • MFCD20661267
    • 4H-1,3,6,2-Dioxazaborocine, tetrahydro-2-phenyl-
    • 56296-15-2
    • DTXSID20507667
    • Inchi: 1S/C10H14BNO2/c1-2-4-10(5-3-1)11-13-8-6-12-7-9-14-11/h1-5,12H,6-9H2
    • InChI Key: XPIHVYSMTIFCST-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2)OCCNCC1

Computed Properties

  • Exact Mass: 191.1117589Da
  • Monoisotopic Mass: 191.1117589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

2-Phenyl-1,3,6,2-dioxazaborocane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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